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Compound of Interest

Compound Name:
2-Amino-2-(2-chloro-5-

fluorophenyl)acetic acid

Cat. No.: B13047055

Get Quote

Executive Summary
2-Chloro-5-fluorophenylacetic acid (2C5FPAA) represents a high-value scaffold in medicinal

chemistry, distinguished by its specific halogenation pattern. The 2-chloro substituent provides

steric bulk and lipophilicity (ortho-effect), while the 5-fluoro substituent blocks metabolic

oxidation at a typically labile position, enhancing in vivo half-life.

This guide focuses on the transformation of this scaffold into two critical classes of amino acid

analogs:

The Phenylglycine Analog (α-amino): 2-Amino-2-(2-chloro-5-fluorophenyl)acetic acid.

The Phenylalanine Analog (homologated): 2-Amino-3-(2-chloro-5-fluorophenyl)propanoic

acid.

These non-proteinogenic amino acids are critical bioisosteres used to constrain peptide

conformation or modulate the potency of peptidomimetic drugs.

Chemical Profile & Halogen Effects[1][2]
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The strategic placement of chlorine and fluorine atoms alters the physicochemical profile of the

phenyl ring, affecting ligand-target binding kinetics.

Property Effect on Scaffold
Medicinal Chemistry
Implication

2-Chloro (Ortho)
Steric hindrance; Torsion angle

restriction

Forces the side chain out of

planarity; restricts rotation in

the active site (conformational

lock).

5-Fluoro (Meta)
Electron withdrawal; Metabolic

blocking

Prevents P450-mediated

hydroxylation at the para/meta

positions; increases metabolic

stability.

Acidity (COOH) Inductive acidification

The electron-deficient ring

lowers the pKa of the

carboxylic acid relative to

unsubstituted phenylacetic

acid.

Lipophilicity Increased LogP

Enhances membrane

permeability and blood-brain

barrier (BBB) penetration.

Synthetic Architectures
The following sections detail the conversion of the parent acid into its amino acid analogs.

Workflow Visualization
The diagram below illustrates the divergent pathways to synthesize both the Phenylglycine and

Phenylalanine analogs starting from the parent acid or its aldehyde precursor.
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Caption: Divergent synthesis of alpha-amino (Phenylglycine) and beta-amino (Phenylalanine)

analogs.

Experimental Protocols
Protocol A: Synthesis of the Phenylglycine Analog
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Target:2-Amino-2-(2-chloro-5-fluorophenyl)acetic acid Mechanism: Hell-Volhard-Zelinsky

(HVZ) halogenation followed by nucleophilic substitution.

Alpha-Bromination:

Charge a flame-dried flask with 2-chloro-5-fluorophenylacetic acid (10 mmol) and thionyl

chloride (

, 1.2 eq). Reflux for 1 hour to form the acyl chloride.

Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of HBr (48%). Reflux in

or trifluoroacetic acid for 4-6 hours.

Checkpoint: Monitor by TLC for the disappearance of the starting material. The product is

the alpha-bromoacyl chloride.

Quench with methanol to form the methyl alpha-bromo-2-chloro-5-fluorophenylacetate.

Amination:

Dissolve the alpha-bromo ester in THF/DMF (1:1).

Add sodium azide (

, 1.5 eq) at 0°C and stir for 12 hours to form the alpha-azido ester.

Reduction: Subject the azido ester to Staudinger reduction (

, THF/H2O) or catalytic hydrogenation (

, Pd/C) to yield the alpha-amino ester.

Hydrolysis: Treat with LiOH (2 eq) in THF/H2O to liberate the free amino acid.

Protocol B: Synthesis of the Phenylalanine Analog
Target:2-Amino-3-(2-chloro-5-fluorophenyl)propanoic acid Mechanism: Phase-transfer

catalyzed alkylation of a glycine equivalent.
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Precursor Preparation (Benzyl Halide):

Reduce 2-chloro-5-fluorophenylacetic acid to the phenethyl alcohol using Borane-THF

complex (

).

Correction: To get the phenylalanine structure, we need the benzyl halide, not phenethyl.

Corrected Route: Start from 2-chloro-5-fluorobenzaldehyde (reduction of the acid is

inefficient for this; reduction of the acid gives phenethyl alcohol, which leads to

homophenylalanine).

Alternative from Acid: Decarboxylative halogenation (Hunsdiecker) is risky.

Preferred Route: Reduce 2-chloro-5-fluorobenzoic acid or purchase 2-chloro-5-

fluorobenzyl bromide.

Asymmetric Alkylation (O'Donnell Method):

Reagents: N-(Diphenylmethylene)glycine tert-butyl ester (Glycine Schiff Base), 2-chloro-5-

fluorobenzyl bromide, Cinchona alkaloid catalyst (e.g., O-allyl-N-(9-

anthracenylmethyl)cinchonidinium bromide).

Procedure: To a mixture of the Glycine Schiff Base (1.0 eq) and catalyst (10 mol%) in

toluene/CHCl3 (7:3) at -78°C, add 50% KOH (aq).

Add 2-chloro-5-fluorobenzyl bromide (1.2 eq) dropwise.

Stir vigorously until consumption of the Schiff base (monitor by HPLC).

Deprotection:

Treat the alkylated intermediate with 1M HCl in THF to hydrolyze the imine and the tert-

butyl ester.

Purify via ion-exchange chromatography (Dowex 50W) to isolate the chiral amino acid.
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Medicinal Chemistry Applications
Peptidomimetics
Incorporating these analogs into peptide chains creates "constrained peptides."

Proteolytic Stability: The non-natural side chain prevents recognition by chymotrypsin-like

proteases.

Conformational Biasing: The 2-chloro substituent creates steric clash with the peptide

backbone (i+1 residue), often inducing turn structures (e.g.,

-turns) which are critical for receptor binding in GPCR targets.

Bioisosteric Replacement
This moiety serves as a bioisostere for:

Phenylalanine: In Enkephalin analogs to increase blood-brain barrier permeability.

Tyrosine: Where the 5-F mimics the electronic pull of the hydroxyl group without the H-bond

donation capability.
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To cite this document: BenchChem. [Technical Guide: 2-Chloro-5-Fluorophenylacetic Acid &
Amino Acid Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13047055/docs#technical-guide-2-chloro-5-
fluorophenylacetic-acid-amino-acid-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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